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Compound of Interest

Compound Name: C10 Ceramide

Cat. No.: B022337 Get Quote

The proper disposal of C10 Ceramide is critical for maintaining laboratory safety, ensuring

environmental responsibility, and adhering to regulatory compliance. This guide provides drug

development professionals, researchers, and scientists with essential, step-by-step instructions

for the safe handling and disposal of C10 Ceramide waste. While many ceramides are not

explicitly classified as hazardous, it is best practice to manage them as hazardous chemical

waste due to the potential for some ceramides to be skin and eye irritants.[1][2]

Key Chemical and Safety Data
Proper identification and understanding of the substance are the first steps in safe disposal.

The following table summarizes crucial data for C10 Ceramide (N-decanoyl-D-erythro-

sphingosine).
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Parameter Information Source

Chemical Name
N-decanoyl-D-erythro-

sphingosine
[3]

Synonyms C10 Ceramide (d18:1/10:0) [3]

CAS Number 111122-57-7 [3]

Molecular Formula C₂₈H₅₅NO₃ [3]

Appearance Solid powder [3]

Storage Class 11 - Combustible Solids [3]

Hazard Profile

Prudent to handle as

hazardous; related ceramides

can be skin/eye irritants.

[1][2]

Primary Disposal Route

Dispose of as hazardous

chemical waste via an

approved waste disposal plant

or licensed contractor.

[1][2]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the mandatory steps for the safe disposal of C10 Ceramide from a

laboratory setting. Adherence to your institution's specific Environmental Health and Safety

(EHS) guidelines is also required.

1. Personal Protective Equipment (PPE) & Preparation:

Before handling any waste, ensure you are wearing appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.[1]

Designate a specific area for waste accumulation, ideally within a chemical fume hood if

dealing with powders or volatile solvents.

2. Waste Segregation:
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Properly segregate waste streams to prevent chemical reactions and ensure compliant

disposal. Do not mix ceramide waste with other incompatible waste types.[1]

Solid Waste:

Collect unused C10 Ceramide powder, contaminated pipette tips, gloves, weigh boats,

and other contaminated disposables in a dedicated, robust, and sealable container.[1]

This container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "C10 Ceramide (N-decanoyl-D-erythro-sphingosine)".[1]

Liquid Waste:

Collect solutions containing C10 Ceramide in a separate, leak-proof, and clearly labeled

hazardous waste container.[1] The container must be chemically compatible with the

solvent used.

Label the container as "Hazardous Waste" and list all chemical constituents, including

solvents and their approximate percentages.

Crucially, do NOT dispose of C10 Ceramide solutions down the drain.[1] This is a violation

of standard regulations and can harm aquatic ecosystems.[4]

3. Waste Storage:

Store sealed hazardous waste containers in a designated and secure Satellite Accumulation

Area (SAA).[1][5]

This area should be away from general lab traffic to minimize the risk of spills or accidents.

Ensure containers are closed tightly to prevent the release of vapors.

4. Arranging for Final Disposal:

Once a waste container is full, or in accordance with your institution's policies, arrange for

pickup.
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Contact your institution’s Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to schedule a collection.[1][6]

Complete all necessary waste disposal request forms and maintain accurate records of the

waste generated, including the chemical name, quantity, and date of disposal.[1]

Disposal Process Visualization
The following diagram illustrates the logical workflow for the proper disposal of C10 Ceramide
waste products in a laboratory environment.
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Caption: C10 Ceramide Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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